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Compound of Interest

Compound Name:
5-Hydroxy-3-(4-

methylphenyl)benzoic acid

CAS No.: 1261978-76-0

Cat. No.: B3059803

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-(4-tolyl)-5-hydroxybenzoic acid, a

biphenyl carboxylic acid derivative of interest in medicinal chemistry and materials science.

While specific data for this compound is not extensively available, this guide consolidates its

fundamental molecular and physical properties, outlines a robust synthetic methodology based

on well-established organic reactions, and explores its potential therapeutic applications by

drawing parallels with structurally related molecules. Detailed experimental protocols and

characterization data for analogous compounds are provided to offer a predictive framework for

the synthesis and evaluation of 3-(4-tolyl)-5-hydroxybenzoic acid.

Core Molecular and Physical Properties
This section details the fundamental chemical properties of 3-(4-tolyl)-5-hydroxybenzoic acid,

derived from its chemical structure.
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Chemical Structure and Formula
3-(4-tolyl)-5-hydroxybenzoic acid is an organic compound featuring a biphenyl core, where a 4-

tolyl (4-methylphenyl) group is attached to the 3-position of a 5-hydroxybenzoic acid scaffold.

Molecular Formula: C₁₄H₁₂O₃

Molecular Weight: 228.25 g/mol

The structure combines the rigidity of the biphenyl group with the functional versatility of the

carboxylic acid and hydroxyl moieties, making it a candidate for investigation in various

scientific domains.

Physicochemical Properties
Direct experimental data for the physicochemical properties of 3-(4-tolyl)-5-hydroxybenzoic acid

are not readily available in the current literature. However, based on the properties of

structurally similar compounds such as biphenyl-4-carboxylic acid and various hydroxybenzoic

acids, the following characteristics can be anticipated:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Predicted
Value/Characteristic

Rationale

Appearance
White to off-white crystalline

solid

Typical for aromatic carboxylic

acids.

Melting Point
Expected to be in the range of

200-250 °C

Biphenyl carboxylic acids

generally have high melting

points due to their rigid

structure and intermolecular

hydrogen bonding. For

instance, biphenyl-4-carboxylic

acid has a melting point of

approximately 220-225 °C.

Solubility

Sparingly soluble in water;

soluble in polar organic

solvents such as ethanol,

methanol, acetone, and

DMSO.

The hydrophobic biphenyl and

tolyl groups limit water

solubility, while the polar

carboxylic acid and hydroxyl

groups facilitate dissolution in

organic solvents.[1]

pKa Estimated to be around 4-5

The carboxylic acid group is

acidic. The pKa of benzoic acid

is 4.2, and substituents on the

aromatic ring can influence this

value.

Synthesis of 3-(4-tolyl)-5-hydroxybenzoic acid
The most efficient and versatile method for the synthesis of 3-(4-tolyl)-5-hydroxybenzoic acid is

the Suzuki-Miyaura cross-coupling reaction.[2][3] This palladium-catalyzed reaction forms a

carbon-carbon bond between an aryl halide and an organoboron compound.

Synthetic Pathway
The synthesis involves the coupling of 3-bromo-5-hydroxybenzoic acid (or a protected

derivative) with 4-tolylboronic acid.
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3-Bromo-5-hydroxybenzoic acid
Pd Catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)
Solvent (e.g., Toluene/Water)

4-Tolylboronic acid

3-(4-tolyl)-5-hydroxybenzoic acid

Suzuki-Miyaura Cross-Coupling Reaction

Click to download full resolution via product page

Caption: General scheme for the synthesis of 3-(4-tolyl)-5-hydroxybenzoic acid.

Detailed Experimental Protocol
This protocol is a representative procedure for the Suzuki-Miyaura cross-coupling reaction to

synthesize biphenyl carboxylic acids and can be adapted for the synthesis of 3-(4-tolyl)-5-

hydroxybenzoic acid.[2][3][4]

Materials:

3-Bromo-5-hydroxybenzoic acid

4-Tolylboronic acid

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

Base (e.g., potassium carbonate, sodium carbonate)

Solvent system (e.g., a mixture of toluene and water, or dioxane and water)

Inert gas (e.g., nitrogen or argon)

Procedure:
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Reaction Setup: In a round-bottom flask, combine 3-bromo-5-hydroxybenzoic acid (1.0

equivalent), 4-tolylboronic acid (1.1-1.5 equivalents), and the base (2.0-3.0 equivalents).

Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for 10-15 minutes to

remove oxygen, which can deactivate the palladium catalyst.

Solvent and Catalyst Addition: Add the solvent system (e.g., a 4:1 mixture of toluene and

water) and the palladium catalyst (0.01-0.05 equivalents) to the flask.

Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and stir vigorously for 4-12

hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Acidify the

aqueous layer with a dilute acid (e.g., 1M HCl) to a pH of approximately 2-3 to precipitate the

carboxylic acid product.

Extraction: Extract the product with an organic solvent such as ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

recrystallization or column chromatography.

Spectroscopic and Analytical Characterization
(Predicted)
While experimental spectra for 3-(4-tolyl)-5-hydroxybenzoic acid are not available, the expected

spectroscopic features can be predicted based on its structure and data from analogous

compounds.[5][6][7][8]

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the

methyl protons of the tolyl group, and the acidic protons of the hydroxyl and carboxylic acid

groups.

Carboxylic Acid Proton (-COOH): A broad singlet in the region of 12-13 ppm.
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Hydroxyl Proton (-OH): A broad singlet, typically between 9-11 ppm.

Aromatic Protons (benzoic acid ring): Three signals in the aromatic region (7-8 ppm), likely

appearing as singlets or narrow multiplets.

Aromatic Protons (tolyl ring): Two doublets in the aromatic region (7-7.5 ppm), characteristic

of a para-substituted benzene ring.

Methyl Protons (-CH₃): A singlet around 2.3-2.4 ppm.

¹³C NMR Spectroscopy
The carbon NMR spectrum will display signals for the carboxylic carbon, the aromatic carbons,

and the methyl carbon.

Carboxylic Carbon (-COOH): A signal around 170-175 ppm.

Aromatic Carbons: Multiple signals in the range of 110-160 ppm.

Methyl Carbon (-CH₃): A signal around 20-25 ppm.

Infrared (IR) Spectroscopy
The IR spectrum will be characterized by the following key absorption bands:[6]

O-H Stretch (Carboxylic Acid): A very broad band from 2500 to 3300 cm⁻¹.

O-H Stretch (Phenolic): A broad band around 3300-3500 cm⁻¹.

C-H Stretch (Aromatic and Alkyl): Signals just above 3000 cm⁻¹ (aromatic) and just below

3000 cm⁻¹ (alkyl).

C=O Stretch (Carboxylic Acid): A strong, sharp absorption band around 1680-1710 cm⁻¹.

C=C Stretch (Aromatic): Several bands in the 1450-1600 cm⁻¹ region.

Mass Spectrometry
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In a mass spectrum, the molecular ion peak [M]⁺ would be observed at an m/z corresponding

to the molecular weight of the compound (228.25). Common fragmentation patterns for benzoic

acids include the loss of -OH (m/z = M-17) and -COOH (m/z = M-45).[8]

Potential Applications in Drug Development and
Research
Biphenyl carboxylic acid derivatives are recognized as "privileged scaffolds" in medicinal

chemistry due to their presence in numerous pharmacologically active compounds.[2]

Hydroxybenzoic acids and their derivatives are also known for a wide range of biological

activities.[9][10]

Anti-inflammatory and Analgesic Activity
Many non-steroidal anti-inflammatory drugs (NSAIDs) are based on the biphenyl carboxylic

acid structure. These compounds often act by inhibiting cyclooxygenase (COX) enzymes,

which are key in the inflammatory pathway. The structural features of 3-(4-tolyl)-5-

hydroxybenzoic acid make it a candidate for investigation as a potential anti-inflammatory

agent.

Anticancer Potential
Derivatives of biphenyl carboxylic acid have been synthesized and evaluated for their

anticancer properties.[3] The rigid biphenyl structure can facilitate interactions with biological

targets. The presence of the hydroxyl group may also contribute to antioxidant and pro-

apoptotic effects.

Other Therapeutic Areas
The broader class of hydroxybenzoic acids has been associated with a variety of biological

activities, including antimicrobial, antioxidant, and anti-diabetic effects.[9][10] Therefore, 3-(4-

tolyl)-5-hydroxybenzoic acid could be a starting point for the development of novel therapeutic

agents in these areas.

Conclusion
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3-(4-tolyl)-5-hydroxybenzoic acid is a biphenyl carboxylic acid derivative with potential for

applications in drug discovery and materials science. While direct experimental data is limited,

its molecular and physicochemical properties can be reasonably predicted. The Suzuki-Miyaura

cross-coupling reaction provides a reliable and efficient route for its synthesis. The structural

motifs present in this molecule suggest that it may exhibit interesting biological activities,

warranting further investigation into its therapeutic potential. This guide provides a foundational

framework for researchers and scientists to embark on the synthesis, characterization, and

evaluation of this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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